GNE-317

Blood-brain barrier penetration Efflux transporter Brain pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22N6O3S
Molecular Weight 414.5 g/mol
Cat. No. B15621455
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Technical Parameters


Basic Identity
Product NameGNE-317
Molecular FormulaC19H22N6O3S
Molecular Weight414.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H22N6O3S/c1-11-13-14(29-15(11)19(26-2)9-28-10-19)17(25-3-5-27-6-4-25)24-16(23-13)12-7-21-18(20)22-8-12/h7-8H,3-6,9-10H2,1-2H3,(H2,20,21,22)
InChIKeyXOZLHJMDLKDZAL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





GNE-317 Compound Profile


GNE-317 is an oxetane-substituted analog of the dual PI3K/mTOR inhibitor GDC-0980 (apitolisib), rationally designed through in silico multiparameter optimization to minimize substrate recognition by the blood-brain barrier (BBB) efflux transporters P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP) [1]. It exhibits potent inhibition of PI3Kα (IC₅₀ ~4.5 nM, Kᵢ ~2.2 nM) and mTOR (Kᵢ ~9 nM) with pronounced selectivity over PI3Kβ (>800 nM), PI3Kγ (>1,000 nM), and PI3Kδ (>600 nM) . GNE-317 was profiled against a panel of 59 kinases at 1 µM in the Invitrogen SelectScreen, with the full selectivity dataset available as supplementary material to the primary publication [1]. The compound demonstrates brain-to-plasma concentration ratios exceeding 1 in multiple orthotopic glioblastoma models, consistent with its engineered efflux-independent brain penetration [2].

Workflow Orthotopic GBM and brain metastasis models
Selection BBB‑penetrant PI3K/mTOR dual inhibitor
Use Context CNS target engagement & pathway suppression studies

GNE-317 CNS Irreplaceability


Standard PI3K/mTOR inhibitors—including the clinical-stage compounds GDC-0980 (apitolisib) and pictilisib (GDC-0941)—are actively excluded from the brain by P-gp and BCRP efflux transporters at the BBB, a property confirmed experimentally in wild-type versus triple-knockout (Mdr1a/b⁻/⁻Bcrp⁻/⁻) mouse models [1]. GDC-0980 achieves a brain-to-plasma ratio of only ~0.048 in unirradiated brain, while pictilisib is undetectable in healthy brain tissue across multiple GBM models (brain-to-plasma ratio <0.03) [2]. Even the second-generation brain-penetrant PI3K inhibitor GDC-0084 (paxalisib) exhibits broader PI3K isoform inhibition with Kᵢₐₚₚ values of 46 nM (PI3Kβ) and 10 nM (PI3Kγ), potentially expanding off-target pharmacology relative to GNE-317's sub-micromolar activity against these isoforms . Consequently, substituting a non-brain-penetrant or less isoform-restricted PI3K inhibitor for GNE-317 in CNS-targeted experimental protocols yields fundamentally different brain exposure and target engagement profiles, invalidating cross-compound extrapolation [1][2].

Risk factor
GNE‑317
Standard PI3K/mTOR inhibitors (GDC‑0980, pictilisib)
BBB efflux recognition
Engineered for low P‑gp/BCRP recognition
Actively effluxed; brain entry restricted
Brain partitioning profile
Brain‑to‑plasma ratio may exceed 1
Brain‑to‑plasma ratio typically below 0.05

GNE-317 Head-to-Head Comparisons


Brain Penetration Advantage vs GDC-0980

In a direct head-to-head comparison, GNE-317 achieved a mean brain-to-plasma concentration ratio of 0.91 ± 0.23 in unirradiated mouse brain, compared to 0.048 ± 0.018 for its parent compound GDC-0980—representing an approximately 19-fold difference in brain partitioning [1]. This difference was corroborated by a separate study showing 3-fold greater absolute drug penetrance in tumor core, rim, and normal brain for GNE-317 versus GDC-0980 in intracranial GL261 glioblastoma-bearing mice, with GNE-317 demonstrating efflux-independent brain penetration while GDC-0980 was subject to active efflux by P-gp and BCRP [2]. The brain-to-plasma AUC₀₋ₜₗₐₛₜ ratio in FVB wild-type mice was ~10-fold higher for GNE-317 (0.75) versus GDC-0980 (0.07) [3].

Brain Penetration vs GDC‑0980
Head‑to‑head
~19‑fold higher brain‑to‑plasma ratio
Supports CNS target engagement study design
LC‑MS/MS; C57BL/6 mice; 1 h post‑dose
Blood-brain barrier penetration Efflux transporter Brain pharmacokinetics PI3K/mTOR dual inhibition

Brain Distribution vs Pictilisib

Matrix-assisted laser desorption ionization (MALDI) imaging mass spectrometry revealed that pictilisib (GDC-0941) was not detected in healthy brain tissue in either the contrast-enhancing U87 or the non-enhancing GS2 orthotopic GBM models, whereas GNE-317 was uniformly distributed throughout the entire brain in both models [1]. Quantitative LC-MS/MS analysis of the non-tumored brain hemisphere confirmed that pictilisib brain-to-plasma ratios were below 0.03, while GNE-317 brain-to-plasma ratios exceeded 1 [1]. Additionally, pictilisib intratumoral levels varied regionally by up to 6-fold within U87 tumors, whereas GNE-317 intratumor distribution was homogeneous [1].

Brain Distribution vs Pictilisib
Head‑to‑head
Uniform brain distribution; >33‑fold higher ratio
Enables whole‑brain distribution analysis
MALDI imaging; U87 & GS2 orthotopic models
MALDI imaging mass spectrometry Brain tumor distribution PI3K inhibitor brain penetration Orthotopic glioblastoma models

PI3Kα Selectivity Over PI3Kβ

In a homogeneous time-resolved fluorescence (HTRF)-based kinase activity assay using recombinant human PI3K isoforms, GNE-317 inhibited PI3Kα (p110α/p85α) with an IC₅₀ of approximately 4.5 nM, while exhibiting markedly reduced activity against PI3Kβ (IC₅₀ >800 nM), PI3Kδ (IC₅₀ >600 nM), and PI3Kγ (IC₅₀ >1,000 nM) . This yields a selectivity window of >178-fold for PI3Kα over PI3Kβ, >133-fold over PI3Kδ, and >222-fold over PI3Kγ . In contrast, the parent compound GDC-0980 inhibits PI3Kβ, PI3Kδ, and PI3Kγ with IC₅₀ values of 27 nM, 7 nM, and 14 nM, respectively—indicating a much broader Class I PI3K inhibition profile [1]. GNE-317 was further tested at 1 µM against a panel of 59 kinases in the Invitrogen SelectScreen profiling service, with full selectivity data available in the supplementary materials of the primary publication [2].

PI3Kα Selectivity Over PI3Kβ
Cross‑study
>178‑fold PI3Kα/β selectivity
Limits off‑isoform pharmacology in PI3Kα‑focused studies
HTRF assay; recombinant human PI3K isoforms
PI3K isoform selectivity Kinase profiling PI3Kα-driven tumors Off-target pharmacology

In Vivo Brain Target Engagement

Following a single oral dose of 40 mg/kg in mice, GNE-317 produced 40% to 90% suppression of phosphorylated Akt (pAkt, Ser473) and phosphorylated S6 (pS6, Ser235/236) signals in healthy mouse brain, sustained up to 6 hours post-dose [1]. At a higher dose of 50 mg/kg p.o., quantitative immunoblotting demonstrated 80% inhibition of pAkt, 84% inhibition of p4EBP1 (Thr37/46), and 92% inhibition of pS6, confirming dose-dependent suppression of both PI3K-proximal (pAkt) and mTORC1-downstream (pS6, p4EBP1) signaling nodes . In contrast, GDC-0980 administered at its maximum tolerated dose (7.5 mg/kg) achieved substantially lower brain target engagement, consistent with its limited brain penetration, as demonstrated by reduced p-Akt, p-S6, and p-4EBP1 staining in intracranial GL261 tumors [2].

Brain Target Engagement
Head‑to‑head
Up to 92% pS6 suppression at 50 mg/kg
Provides PD benchmark for brain pathway inhibition
pAkt/pS6/p4EBP1; mouse brain; 6 h post‑dose
Pharmacodynamic biomarkers PI3K pathway suppression Brain target engagement pAkt pS6 p4EBP1

Tumor Growth Inhibition in U87 and GBM10 Models

In the U87 orthotopic GBM model, GNE-317 (40 mg/kg p.o.) achieved 90% tumor growth inhibition (TGI), and in the GS2 model, 50% TGI [1]. In the patient-derived GBM10 orthotopic model—which exhibits heterogeneous, partially intact BBB—GNE-317 (30-40 mg/kg p.o.) extended median survival from 55.5 days (vehicle) to 75 days, a 35% increase [1]. For context, GDC-0980 at its maximum tolerated dose did not significantly extend survival versus vehicle in the GBM10 model (median survival 32 days vs. 35 days for control, p=0.79), whereas GNE-317 achieved significant survival prolongation (median 42 days vs. 35 days, p<0.0003) in the same model [2]. In the contrast-enhancing U87 model where the BBB is uniformly disrupted, GDC-0980 and GNE-317 showed similar efficacy—confirming that the differentiation is specifically attributable to GNE-317's brain penetration advantage in BBB-intact tumor regions [2].

Tumor Growth Inhibition
Head‑to‑head
90% TGI in U87; median survival extended in GBM10
Extends survival in GBM10 PDX model context
Orthotopic xenografts; 30‑40 mg/kg p.o.
Orthotopic glioblastoma xenograft Tumor growth inhibition Survival benefit GBM10 patient-derived model

Synergy with Radiotherapy and Temozolomide

A 2025 study published in Advanced Science demonstrated that GNE-317, by crossing the BBB and inhibiting the PI3K/mTOR pathway downstream of moesin (MSN), reverses the proneural-to-mesenchymal transition (PMT) in glioma stem cells (GSCs)—a key driver of resistance to radiotherapy (RT) and temozolomide (TMZ) [1]. The combination of GNE-317 with RT and TMZ exhibited a strong synergistic effect both in vitro and in vivo, achieving better efficacy compared to the traditional RT + TMZ combination alone [1]. While this study did not include a direct comparator PI3K inhibitor arm, the BBB-penetrant property of GNE-317 was explicitly identified as enabling this combination strategy, since MSN-driven PI3K/mTOR activation occurs in GSCs that reside behind an intact BBB [1].

Synergy with RT + TMZ
Supporting evidence
Reverses MSN‑driven PMT; strong synergistic effect in vivo
Enables chemoradioresistance reversal studies
GSC cultures; Advanced Science 2025
Chemoradiotherapy resistance Proneural-to-mesenchymal transition Glioma stem cells Moesin (MSN) Combination therapy

GNE-317 Application Scenarios


Brain-Penetrant PI3K/mTOR Inhibition in GBM

GNE-317 is the tool compound of choice for orthotopic GBM xenograft and syngeneic models in which tumor regions behind an intact BBB must be targeted. Its brain-to-plasma ratio of ~0.91—approximately 19-fold higher than GDC-0980 (~0.048) and >30-fold higher than pictilisib (<0.03)—ensures that PI3K/mTOR pathway modulation is achieved throughout the entire brain, including the invasive tumor margin where the BBB remains competent [1][2]. Dosing at 40 mg/kg p.o. produces 40-90% suppression of pAkt and pS6 signals in brain tissue sustained for 6 hours, providing a validated pharmacodynamic benchmark for experimental protocols [1].

PI3Kα-Selective CNS Tumor Targeting

For studies focused on PI3Kα-selective target engagement in brain, GNE-317 offers a >178-fold selectivity window over PI3Kβ compared to the ~5.4-fold selectivity of GDC-0980 [1][2]. This isoform-restricted profile is particularly relevant for PI3Kα-mutant or PIK3CA-amplified tumor models (e.g., MCF-7 breast cancer brain metastases, where GNE-317 IC₅₀ is ~18 nM and 100 nM reduces colony formation by ~85%), while minimizing confounding pharmacology from PI3Kβ and PI3Kδ inhibition [1]. The compound's antiproliferative activity in PTEN-deficient HCT-116 colorectal cancer cells (IC₅₀ ~22 nM; 90% reduction in pAKT at 50 nM) further supports its utility in PTEN-loss contexts [1].

Combination Therapy for Chemoradioresistant GBM

The 2025 demonstration that GNE-317 synergizes with radiotherapy and temozolomide to reverse MSN-driven proneural-to-mesenchymal transition in glioma stem cells positions GNE-317 as the only published BBB-penetrant PI3K/mTOR inhibitor with evidence of chemoradiotherapy sensitization in GBM [1]. Experimental protocols combining GNE-317 (at brain-penetrant doses of 30-40 mg/kg p.o.) with fractionated RT and TMZ can be benchmarked against this published synergy data, whereas non-brain-penetrant PI3K inhibitors (GDC-0980, pictilisib) are predicted to lack efficacy against GSCs residing behind an intact BBB [1].

PET Tracer Development and CNS PK Modeling

The favorable BBB penetration and efflux transporter independence of GNE-317 have prompted its development as a PET radioligand scaffold. A 2025 study reported the design and preliminary biological evaluation of [¹¹C]Me-GNE-317 for imaging the mTOR/PI3K pathway in the brain, leveraging GNE-317's validated brain pharmacokinetic properties (brain-to-plasma ratio >1) and established target engagement profile [1]. This application extends GNE-317's utility beyond oncology into CNS imaging and pharmacokinetic-pharmacodynamic modeling, where its quantitative brain distribution data serve as reference benchmarks.

Application
Selection Property
Validation Focus
Orthotopic GBM models with intact BBB
Efflux‑independent brain penetration
Brain‑to‑plasma ratio endpoint review
PI3Kα‑mutant / PIK3CA‑amplified tumor models
PI3Kα‑selective profile
Isoform‑specific pathway response interpretation
GSC‑mediated chemoradioresistance models
MSN‑PI3K/mTOR pathway engagement
PMT reversal & synergy endpoint review
CNS PET tracer scaffold development
Validated brain PK profile
Brain PK/PD modeling benchmarks

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